Imidazo[4,3-b][1,3]thiazole-3-carboxylic acid

• IUPAC Name: imidazo[5,1-b][1,3]thiazole-3-carboxylic acid
• InChI: InChI=1S/C6H4N2O2S/c9-6(10)4-2-11-5-1-7-3-8(4)5/h1-3H,(H,9,10)
• InChI Key: GGLOUSFVLGNFKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C2N(C=N1)C(=CS2)C(=O)O
• Molecular Formula: C6H4N2O2S
• Molecular Weight: 168.18 g/mol
• CAS RN: 1306605-02-6

Description

Imidazo[4,3-b][1,3]thiazole-3-carboxylic acid is a chemical compound with the molecular weight of 168.18. It is a powder at room temperature.

Synthesis Analysis

The synthesis of imidazo[2,1-b][1,3,4]thiadiazole derivatives, which are structurally similar to this compound, has been reported. The reaction of phenylthiosemicarbazide and methoxy cinnamic acid molecules in the presence of phosphorus oxychloride was used to synthesize these molecules.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C6H4N2O2S/c9-6(10)4-2-11-5-1-7-3-8(4)5/h1-3H, (H,9,10).

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 168.18.

Scientific Research Applications

Antitumor Activity

Research has identified certain imidazo[2,1-b]thiazole derivatives as candidates for antitumor agents, although their efficacy varies significantly based on structural modifications. For instance, allyl, propargyl, and cyanomethyl esters of imidazo[2,1‐b]thiazole‐5‐carboxylic acids were synthesized to assess their antitumor potential, revealing that these compounds, under specific conditions, did not exhibit significant antitumor activity, highlighting the importance of structural features for biological efficacy (Andreani et al., 1983).

Biological Activities of Derivatives

Imidazo[2,1-b][1,3,4]thiadiazole derivatives have been explored for their wide range of biological potentials, including antimicrobial, antifungal, anticancer, anticonvulsant, analgesic, anti-inflammatory, anesthetic, and diuretic activities. These compounds are also investigated as enzyme inhibitors, demonstrating their versatility in drug design and discovery (Bhongade et al., 2016).

Cerebrovasodilation and Anticonvulsant Effects

A series of imidazo[2,1-b]thiadiazole and imidazo[2,1-b]thiazolesulfonamide derivatives were synthesized and shown to have carbonic anhydrase inhibitory activity, leading to anticonvulsant effects and selective cerebrovasodilation. This research points to the potential of these compounds in treating neurological disorders by modulating cerebral blood flow and neuronal excitability (Barnish et al., 1980).

Antimicrobial and Antitubercular Activities

Imidazo[2,1-b]thiazole derivatives have been evaluated for their antimicrobial, antimalarial, and antitubercular activities, highlighting their potential as novel agents in combating infectious diseases. The exploration of these compounds underscores the ongoing search for new therapeutic options against resistant microbial strains and tuberculosis (Vekariya et al., 2017).

Inhibition of Enzymes and Biological Targets

The imidazo[2,1-b]thiazole scaffold has been utilized to design inhibitors targeting specific enzymes and biological pathways. For example, novel imidazo[2,1-b][1,3,4]thiadiazoles have been identified as potent inhibitors of acetylcholinesterase and carbonic anhydrase, suggesting their utility in addressing disorders associated with enzyme dysregulation (Askin et al., 2021).

Safety and Hazards

The safety information for imidazo[4,3-b][1,3]thiazole-3-carboxylic acid indicates that it should be handled with care. It is recommended to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes. Personal protective equipment should be used, and adequate ventilation should be ensured.

Future Directions

The future directions for research on imidazo[4,3-b][1,3]thiazole-3-carboxylic acid could involve further exploration of its synthesis, properties, and potential applications. Given the antimicrobial activity of related compounds, it could be interesting to investigate whether this compound also exhibits similar properties.

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various protein kinases .

Mode of Action

It’s suggested that the compound might interact favorably with target enzymes .

Biochemical Pathways

Similar compounds have been known to affect pathways involving vascular endothelial growth factor (vegf), platelet-derived growth factor (pdgf) receptor families, and serine/threonine kinase raf .

Pharmacokinetics

Similar compounds have shown dose-dependent antiproliferative effects against certain cell lines .

Result of Action

Similar compounds have shown promising inhibitory activity over most of the cancer cell lines .